6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide

• IUPAC Name: 6-bromo-7-methyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine;hydrobromide
• InChI: InChI=1S/C7H8BrF3N2.BrH/c1-4-5(8)6(7(9,10)11)13-3-2-12-4;/h12H,2-3H2,1H3;1H
• InChI Key: QVIWPSLJLMMNOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NCCN1)C(F)(F)F)Br.Br
• Molecular Formula: C7H9Br2F3N2
• Molecular Weight: 337.96 g/mol
• CAS No.: 1274892-31-7

Description

“6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide” is a chemical compound with the molecular formula C7H9Br2F3N2. It is used for pharmaceutical testing.

Scientific Research Applications

Chemical Reactivity and Substitution Patterns

Research on diazepines, including compounds structurally related to 6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide, has provided insights into their chemical reactivity and substitution patterns. For instance, studies on the bromination of 2,3-dihydro-1,4-diazepines reveal that bromination predominantly occurs at the 6-position, showcasing the compounds' reactivity towards electrophilic substitution. Such reactivity is crucial for further chemical modifications and applications in designing more complex molecules (Gorringe et al., 1969).

Synthetic Applications and Ligand Design

The 6-amino-6-methyl-1,4-diazepine framework, similar in structure to the compound , serves as a versatile ligand framework supporting the development of catalysts and other functional materials. Its ability to act as a neutral 6-electron ligand moiety suitable for cationic group 3 metal alkyl catalysts underlines its importance in synthetic chemistry and material science (Ge et al., 2006).